Cas no 1445166-28-8 (6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide
• CAS No: 1445166-28-8
• MF: C₁₆H₁₄FN₅O
• MW: 311.313665866852
• CID: 6378072
• PubChem ID: 75375571
• Update Time: 2025-10-29

6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26605465
• AKOS033248120
• 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide
• 6-fluoro-N-[[2-(2-methylimidazol-1-yl)pyridin-3-yl]methyl]pyridine-3-carboxamide
• Z1313385119
• 1445166-28-8

• Inchi： 1S/C16H14FN5O/c1-11-18-7-8-22(11)15-12(3-2-6-19-15)9-21-16(23)13-4-5-14(17)20-10-13/h2-8,10H,9H2,1H3,(H,21,23)
• InChI Key： NJFGBKVUVSQKNU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NCC1=CC=CN=C1N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 311.11823825g/mol
• Monoisotopic Mass: 311.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Additional information on 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide

Recent Advances in the Study of 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide (CAS: 1445166-28-8)

The compound 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide (CAS: 1445166-28-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide. Researchers have employed advanced synthetic methodologies to improve the yield and purity of the compound, which is critical for its further pharmacological evaluation. The compound's structural complexity, featuring a pyridine-carboxamide core and an imidazole substituent, presents both challenges and opportunities for synthetic chemists. Notably, the introduction of the fluorine atom at the 6-position of the pyridine ring has been shown to enhance the compound's metabolic stability and binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide exhibits promising activity against a range of biological targets. Specifically, the compound has been investigated for its potential as an inhibitor of protein kinases, which play a crucial role in various disease pathways, including cancer and inflammatory disorders. Preliminary data suggest that the compound selectively inhibits certain kinase isoforms, thereby offering a potential therapeutic advantage in terms of reduced off-target effects. Further mechanistic studies are underway to elucidate the precise binding interactions and downstream signaling effects.

Pharmacokinetic and toxicological evaluations of 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide have also been conducted to assess its suitability as a drug candidate. Early results indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, with the compound exhibiting good oral bioavailability and a reasonable half-life in preclinical models. Toxicity studies have revealed a manageable safety profile, although further optimization may be required to minimize potential adverse effects. These findings underscore the compound's potential for advancement into clinical development.

In conclusion, 6-fluoro-N-{[2-(2-methyl-1H-imidazol-1-yl)pyridin-3-yl]methyl}pyridine-3-carboxamide (CAS: 1445166-28-8) represents a promising candidate for therapeutic intervention in various diseases. Ongoing research efforts are focused on refining its pharmacological properties, exploring its mechanism of action, and evaluating its efficacy in disease models. The compound's unique structural and functional characteristics position it as a valuable tool for both basic research and drug development. Future studies will likely provide deeper insights into its therapeutic potential and pave the way for its translation into clinical applications.